Cas no 670233-81-5 (Pentanamide, 5-mercapto-N-phenyl-)

• Product name: Pentanamide, 5-mercapto-N-phenyl-
• CAS No: 670233-81-5
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 4126570
• PubChem ID: 11608171

Pentanamide, 5-mercapto-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 5-mercapto-N-phenyl-
• 8SN2Q5RGH8
• PD182620
• UNII-8SN2Q5RGH8
• 5-Mercapto-pentanoic acid phenylamide
• 670233-81-5
• 5-mercapto-N-phenylpentanamide
• N-phenyl-5-sulfanyl-pentanamide
• CHEMBL-114344
• BDBM50475241
• CHEMBL114344

• Inchi： InChI=1S/C11H15NOS/c13-11(8-4-5-9-14)12-10-6-2-1-3-7-10/h1-3,6-7,14H,4-5,8-9H2,(H,12,13)
• InChI Key： AGRMYYLOBIRRKQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 209.08743528Da
• Monoisotopic Mass: 209.08743528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.1Ų
• XLogP3: 2.2